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Compound of Interest

Compound Name: cis-9-Hexadecenol

Cat. No.: B146686 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling chemical compounds. This document provides essential,

immediate safety and logistical information for the handling of cis-9-Hexadecenol, including

operational procedures and disposal plans, to ensure a safe laboratory environment.

Physical and Chemical Properties
Property Value

CAS Number 10378-01-5

Molecular Formula C₁₆H₃₂O

Molecular Weight 240.4 g/mol

Appearance A liquid

Purity ≥98%

Solubility
DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 30

mg/ml, Ethanol:PBS (pH 7.2) (1:2): 0.1 mg/ml

Source: Cayman Chemical Safety Data Sheet[1]
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While a specific hazard classification for cis-9-Hexadecenol is not detailed in the available

safety data sheet, it is crucial to handle it with care as an unsaturated long-chain fatty alcohol.

[1] For similar compounds, such as cis-9-Hexadecenal, hazards include skin irritation, serious

eye irritation, and potential respiratory irritation.[2] Therefore, a cautious approach necessitates

the use of appropriate personal protective equipment.

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166(EU) or NIOSH (US) approved standards.[2]

Skin Protection:

Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.

The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the

standard EN 374 derived from it.[2]

Clothing: Wear fire/flame resistant and impervious clothing.[2] A lab coat or coveralls

should be worn to prevent skin contact.

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a full-face respirator.[2]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Inspect all PPE for integrity before use.

Have spill control materials readily available.

Handling:

Avoid contact with skin and eyes.[2]
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Avoid breathing mist, gas, or vapors.[2]

Use spark-proof tools and explosion-proof equipment, especially if heating or generating

aerosols.[2]

Keep the container tightly closed when not in use and store in a well-ventilated place.[2]

After Handling:

Wash hands thoroughly after handling the compound.[2]

Decontaminate all surfaces and equipment that may have come into contact with cis-9-
Hexadecenol.

Remove and properly dispose of contaminated PPE.

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.[3]

Chemical Waste:

Collect waste cis-9-Hexadecenol and any contaminated materials in suitable, closed, and

properly labeled containers for disposal.[2]

Do not let the chemical enter drains.[2]

Arrange for disposal by a licensed professional waste disposal service.

Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[2]

Alternatively, puncture the packaging to render it unusable for other purposes and then

dispose of it in a sanitary landfill.[2]
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Workflow for Handling and Disposal of cis-9-Hexadecenol

Handling Protocol

Disposal Protocol

Preparation
(Well-ventilated area, PPE inspection, Spill kit ready)

Handling
(Avoid contact and inhalation, Use spark-proof tools)

Post-Handling
(Hand washing, Decontamination, PPE disposal)

Collect Waste
(Labeled, closed containers)

Generate Waste

Chemical Waste Disposal
(Licensed professional service)

Packaging Disposal
(Triple rinse and recycle/puncture and landfill)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of cis-9-Hexadecenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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